![molecular formula C18H17ClN4S2 B2510233 3-(3-Chloro-1-benzothiophen-2-yl)-6-(piperidin-1-ylmethyl)[1,3]thiazolo[2,3-c][1,2,4]triazole CAS No. 883276-07-1](/img/structure/B2510233.png)
3-(3-Chloro-1-benzothiophen-2-yl)-6-(piperidin-1-ylmethyl)[1,3]thiazolo[2,3-c][1,2,4]triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(3-Chloro-1-benzothiophen-2-yl)-6-(piperidin-1-ylmethyl)[1,3]thiazolo[2,3-c][1,2,4]triazole” is a chemical compound with the molecular formula C18H17ClN4S2 and a molecular weight of 388.93 . It is not intended for human or veterinary use and is available for research use only.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C18H17ClN4S2 and a molecular weight of 388.93 .Scientific Research Applications
Pharmacokinetics and Metabolism
Research into the pharmacokinetics and metabolism of related compounds helps understand how they are absorbed, distributed, metabolized, and excreted in the body. For example, studies on drugs like SB-649868, a novel orexin 1 and 2 receptor antagonist, explore its disposition and metabolism in humans, providing insight into its potential therapeutic applications for insomnia treatment (Renzulli et al., 2011).
Therapeutic Potential
Exploring the therapeutic potential of novel compounds is a significant area of research. For instance, alprazolam, a triazole analog of the benzodiazepine class, was investigated for its effectiveness as a symptomatic treatment for essential tremor, demonstrating its utility as an alternative agent for patients intolerant to other treatments (Gunal et al., 2000).
Drug Safety and Toxicology
Evaluating the safety and potential toxicological effects of new compounds is crucial. Studies on drugs like voriconazole, a broad-spectrum triazole antifungal agent, have been linked to acute photosensitivity and skin carcinogenesis, underlining the importance of assessing long-term safety and side effects (Haylett et al., 2013).
Antifungal Applications
Some triazoles, like voriconazole, have demonstrated efficacy in treating invasive aspergillosis, showcasing the role of these compounds in antifungal therapy. Clinical trials have compared voriconazole with amphotericin B, highlighting its superior efficacy and survival benefits, despite the need for monitoring adverse effects (Herbrecht et al., 2002).
Safety and Hazards
As this compound is not intended for human or veterinary use, it should be handled with care and used only for research purposes.
Future Directions
Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the study of such compounds, including “3-(3-Chloro-1-benzothiophen-2-yl)-6-(piperidin-1-ylmethyl)[1,3]thiazolo[2,3-c][1,2,4]triazole”, could lead to the discovery and biological evaluation of potential drugs .
properties
IUPAC Name |
3-(3-chloro-1-benzothiophen-2-yl)-6-(piperidin-1-ylmethyl)-[1,3]thiazolo[2,3-c][1,2,4]triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN4S2/c19-15-13-6-2-3-7-14(13)25-16(15)17-20-21-18-23(17)11-12(24-18)10-22-8-4-1-5-9-22/h2-3,6-7,11H,1,4-5,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRDOQQXBBNZGCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CN3C(=NN=C3S2)C4=C(C5=CC=CC=C5S4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Chloro-1-benzothiophen-2-yl)-6-(piperidin-1-ylmethyl)[1,3]thiazolo[2,3-c][1,2,4]triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.